Licoisoflavone A

• CAS No.: 66056-19-7
• Product Name: Licoisoflavone A
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3-[2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl]-5,7-dihydroxychromen-4-one
• Standard InChI: InChI=1S/C20H18O6/c1-10(2)3-4-13-15(22)6-5-12(19(13)24)14-9-26-17-8-11(21)7-16(23)18(17)20(14)25/h3,5-9,21-24H,4H2,1-2H3
• Standard InChIKey: KCUZCRLRQVRBBV-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1=C(C=CC(=C1O)C2=COC3=CC(=CC(=C3C2=O)O)O)O)C
• Description: Licoisoflavone a, also known as phaseoluteone, belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, licoisoflavone a is considered to be a flavonoid lipid molecule. Licoisoflavone a is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, licoisoflavone a is primarily located in the membrane (predicted from logP). Licoisoflavone a can be converted into dihydrolicoisoflavone a. Outside of the human body, licoisoflavone a can be found in a number of food items such as yellow wax bean, scarlet bean, pulses, and common bean. This makes licoisoflavone a a potential biomarker for the consumption of these food products.; Licoisoflavone A is a member of the class of 7-hydroxyisoflavones that is 7-hydroxyisoflavone substituted by additional hydroxy groups at positions 5, 2' and 4' and a prenyl group at position 3'. It has a role as a metabolite.
• Synonyms: licoisoflavone A
• PubChem Compound: 5281789
• Last Modified: Nov 11 2021